molecular formula C20H16FN5OS B2602979 2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(m-tolyl)acetamide CAS No. 852374-56-2

2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(m-tolyl)acetamide

Cat. No. B2602979
CAS RN: 852374-56-2
M. Wt: 393.44
InChI Key: ARRIOBXLPIBKPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(m-tolyl)acetamide” belongs to a class of organic compounds known as triazolopyridazines . These are aromatic heterocyclic compounds containing a 1,2,4-triazole ring fused to a pyridazine ring . The structure also includes a fluorophenyl group, a thioether linkage, and an acetamide group.

Scientific Research Applications

Anti-Tumor Activity

This compound has shown promising anti-tumor activity. Specifically, one derivative, 22i, exhibited excellent inhibition against cancer cell lines, including A549, MCF-7, and HeLa. The IC50 values were as follows:

Moreover, compound 22i demonstrated superior c-Met kinase inhibition ability at the nanomolar level (IC50 = 48 nM) .

c-Met Kinase Inhibition

The compound’s potent inhibition of c-Met kinase is noteworthy. This kinase plays a crucial role in cell signaling pathways related to cell growth, survival, and metastasis. Inhibiting c-Met kinase can be beneficial in cancer therapy, making this compound a potential candidate .

One-Pot Synthesis

The synthesis of [1,2,4]triazolo[4,3-a]pyridines, to which this compound belongs, has been streamlined. A facile one-pot method allows the preparation of substituted [1,2,4]triazolo[4,3-a]pyridines from readily available starting materials. This functional group-tolerant and atom-economic approach provides access to synthetically and biologically important triazolopyridine derivatives .

Future Prospects

Given its anti-tumor activity and c-Met kinase inhibition, further studies should explore the compound’s mechanism of action, pharmacokinetics, and potential therapeutic applications. Researchers may investigate its efficacy in animal models and assess its safety profile.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. Given the interest in triazolopyridazines in medicinal chemistry , this compound could potentially be studied for its biological activity.

properties

IUPAC Name

2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(3-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16FN5OS/c1-13-4-2-7-16(10-13)22-18(27)12-28-19-9-8-17-23-24-20(26(17)25-19)14-5-3-6-15(21)11-14/h2-11H,12H2,1H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARRIOBXLPIBKPQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16FN5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(m-tolyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.